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Compound of Interest

Compound Name: Fast Green free acid

CAS No.: 25738-40-3

Cat. No.: B1672073

Get Quote

Technical Guide: Fast Green FCF vs. Fast Green
Free Acid
Physicochemical Distinctions, Functional Mechanisms,
and Application Protocols[1]
Executive Summary
Fast Green FCF (Disodium Salt) and Fast Green Free Acid share the same triarylmethane

chromophore but differ critically in their ionic state, solubility profile, and primary applications.[1]

Fast Green FCF (Salt): The standard hydrophilic reagent used in histology (Masson’s

Trichrome), protein electrophoresis, and food coloring (FD&C Green No. 3).[1][2] It relies on

electrostatic interactions with cationic tissue components.[1]

Fast Green Free Acid: The protonated, hydrophobic variant.[1] It is primarily utilized in

specialized organic synthesis, lipophilic staining, and pharmacological research (e.g.,
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amyloid fibrillogenesis inhibition) where high ionic strength or sodium counterions are

detrimental.[1]

Chemical Identity & Structural Analysis[1][2][3][4][5]
[6]
The core difference lies in the sulfonate groups. The "FCF" designation (For Coloring Food)

strictly applies to the disodium salt, but the term is often retained for the free acid to denote the

specific isomeric chromophore structure.[1]

Comparative Chemical Data
Feature

Fast Green FCF (Standard
Salt)

Fast Green Free Acid

CAS Number 2353-45-9 25738-40-3

Chemical State Disodium Salt (Ionic)
Protonated Acid (Non-

ionic/Zwitterionic)

Formula C₃₇H₃₄N₂Na₂O₁₀S₃ C₃₇H₃₆N₂O₁₀S₃

Mol.[1][2] Weight ~808.85 g/mol ~765.0 g/mol

Solubility (Water) High (~200 mg/mL) Low / pH-dependent

Solubility (Organic) Low (Ethanol: <1 mg/mL) High (Ethanol, DMSO, DMF)

Primary Use Aqueous Histology, PAGE
Pharmacological Assays,

Organic Synthesis

Structural Visualization
The following diagram illustrates the transformation between the salt and acid forms,

highlighting the critical functional groups.
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Functional Consequence

Fast Green FCF (Salt)
[R-SO3-] Na+

Fast Green Free Acid
[R-SO3H]

 Protonation (pH < 2.0)
Removal of Na+

High Aqueous Solubility
Electrostatic Binding

 Neutralization (NaOH)

High Organic Solubility
Hydrophobic/H-Bonding

Click to download full resolution via product page

Figure 1: Chemical relationship between the salt and free acid forms.[1][2] The transition

dictates the solvent system (Aqueous vs. Organic) required for experimental success.[1][2]

Mechanistic Principles
The Salt Form (Histology & Electrophoresis)
Mechanism: Electrostatic Attraction.[1][2] In acidic environments (e.g., Masson's Trichrome),

the sulfonate groups (

) of the dye bind to protonated amino groups (

) on proteins.[1][2]

Selectivity: Fast Green FCF is a large molecule. Its size prevents it from easily penetrating

dense structures (like muscle cytoplasm) as quickly as smaller dyes (like Biebrich Scarlet),

allowing it to selectively stain loose collagen fibers green after a phosphotungstic acid block.

[1][2]

The Free Acid Form (Pharmacology)
Mechanism: Hydrophobic Interaction & Hydrogen Bonding.[1][2] Without the shielding of the

sodium counterions, the free acid form exhibits higher lipophilicity.

Amyloid Inhibition: Research indicates the free acid form is effective in inhibiting
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-synuclein and amyloid-

fibrillogenesis.[1][2][3] The protonated sulfonates allow the molecule to intercalate into the
hydrophobic core of amyloid fibrils or bind via hydrogen bonding without the repulsive
interference of a high local sodium concentration.

Decision Matrix: Which Form to Use?
Use the following logic flow to determine the correct reagent for your study.

Select Application

Histology / Staining
(Collagen, Cytoplasm)

Drug Discovery / Assay
(Amyloid, Receptor Inhibition)

Chemical Conjugation
(Labeling)

USE FAST GREEN FCF (SALT)
(CAS 2353-45-9)

Standard Protocol

Is the buffer aqueous?

USE FAST GREEN FREE ACID
(CAS 25738-40-3)

Organic Solvents

Is cell permeability
required?

No (DMSO stock)

Yes (Extracellular)

No Yes (High Lipophilicity)
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Figure 2: Selection logic for Fast Green variants based on solvent compatibility and biological

target.[1][2]

Experimental Protocols
Protocol A: Collagen Staining (Masson’s Trichrome)
Reagent: Fast Green FCF (Salt) Objective: Visualize collagen fibers (Green) vs.

Muscle/Cytoplasm (Red).[1][2]

Deparaffinize slides and rehydrate through graded alcohols to distilled water.

Mordant in Bouin’s solution (60°C, 1 hour) if formalin-fixed. Wash until clear.[1]

Stain Nuclei: Weigert’s Iron Hematoxylin (10 min).[1][2] Wash.

Cytoplasm Stain: Biebrich Scarlet-Acid Fuchsin (2 min). Rinse.[1]

Differentiation/Block: Phosphomolybdic-Phosphotungstic Acid solution (10-15 min).

Critical Step: This blocks the dye from entering muscle but leaves collagen exposed.[1]

Counterstain:Fast Green FCF (Salt) solution (2.5%) in 1% acetic acid (5 min).

Note: The salt form is essential here for solubility in the aqueous acetic acid solution.

Dehydrate rapidly (to avoid extracting the green), clear in xylene, and mount.

Protocol B: Amyloid Fibril Inhibition Assay
Reagent: Fast Green Free Acid Objective: Screen for inhibition of

-synuclein aggregation.[1][2][3][4][5]

Stock Preparation:

Dissolve Fast Green Free Acid in 100% DMSO to create a 10 mM stock solution.
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Why Free Acid? Ensures complete solubility in DMSO and prevents salt precipitation in

high-concentration stocks.[1][2]

Protein Preparation:

Prepare monomeric

-synuclein (70 µM) in PBS (pH 7.4).[1][2]

Incubation:

Dilute Dye Stock into protein solution (Final DMSO < 1%).[1][2]

Incubate at 37°C with continuous shaking (200 rpm) for 24–48 hours.

Detection:

Measure Thioflavin T (ThT) fluorescence (Ex 440 nm / Em 485 nm).

Result: Reduced fluorescence indicates inhibition of fibril formation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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